Cas no 945299-20-7 (2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile
• CAS No: 945299-20-7
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• MDL: MFCD09455393
• CID: 3156700
• PubChem ID: 7923092
• Update Time: 2025-08-04

2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-Dimethoxyphenyl)amino)-5-nitrobenzonitrile
• MFCD09455393
• 2-(2,4-dimethoxyanilino)-5-nitrobenzonitrile
• CS-0358281
• AKOS000321667
• LS-01809
• 2-[(2,4-dimethoxyphenyl)amino]-5-nitrobenzonitrile
• 945299-20-7
• H23622
• STK501361
• SB82615
• ALBB-004894
• AKOS015941295
• 2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile

• MDL： MFCD09455393
• Inchi： 1S/C15H13N3O4/c1-21-12-4-6-14(15(8-12)22-2)17-13-5-3-11(18(19)20)7-10(13)9-16/h3-8,17H,1-2H3
• InChI Key： SAGBSDVXSDAQFQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1NC1C=CC(=CC=1C#N)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 299.09060590Da
• Monoisotopic Mass: 299.09060590Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 100Ų

Additional information on 2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile

Professional Introduction to 2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile (CAS No. 945299-20-7)

2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 945299-20-7, represents a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, characterized by a nitro group and nitrile functionality, alongside methoxy substituents on the aromatic ring, makes it a versatile building block for designing novel therapeutic agents.

The< strong>2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile molecule exhibits a distinct chemical profile that positions it as a valuable candidate for further exploration in drug discovery. The presence of both electron-withdrawing and electron-donating groups on its aromatic core contributes to its reactivity and potential applications in synthetic chemistry. Specifically, the nitro group can be reduced to an amine, while the nitrile group can be hydrolyzed to a carboxylic acid, providing multiple pathways for functionalization and derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The< strong>2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile compound has been explored as a precursor in the synthesis of molecules that interact with biological targets such as kinases and transcription factors. Its structural features make it an attractive scaffold for designing compounds with enhanced binding affinity and selectivity. For instance, modifications to the< strong>dimethoxyphenyl moiety have been investigated to optimize pharmacokinetic properties, while the nitro group serves as a handle for further chemical manipulation.

One of the most compelling aspects of< strong>2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile is its potential application in the development of anticancer agents. The combination of electron-rich and electron-poor regions in its structure allows it to engage with multiple biological targets involved in tumor growth and progression. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain cancer-related enzymes. The< strong>nitrobenzonitrile core is particularly noteworthy for its ability to modulate enzyme activity through redox chemistry, which has opened up new avenues for therapeutic intervention.

The pharmaceutical industry has shown considerable interest in leveraging< strong>2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile as a key intermediate in the synthesis of next-generation drugs. Its versatility as a chemical scaffold has enabled researchers to design molecules with improved efficacy and reduced toxicity. Additionally, the compound's stability under various reaction conditions makes it an ideal candidate for large-scale production processes. This has been particularly important in the context of developing treatments for chronic diseases where long-term drug availability is critical.

The< strong>CAS No. 945299-20-7 designation ensures that researchers can reliably identify and procure this compound for their studies. The CAS system provides a standardized way of classifying chemical substances, which is essential for maintaining consistency across different scientific disciplines. By using this unique identifier, researchers can access detailed information about the compound's properties, synthesis methods, and potential applications without ambiguity.

In conclusion, 2-(2,4-Dimethoxyphenyl)amino-5-nitrobenzonitrile represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel therapeutic agents targeting various diseases. As research continues to advance our understanding of biological pathways and drug mechanisms, compounds like this are likely to play an increasingly important role in the development of innovative treatments.